Cas no 2138515-41-8 (methyl 3-(difluoromethoxy)-4-iodobenzoate)

• Product Name: methyl 3-(difluoromethoxy)-4-iodobenzoate
• CAS No: 2138515-41-8
• MF: C₉H₇F₂IO₃
• MW: 328.051362276077
• CID: 4641244
• Update Time: 2025-09-28

methyl 3-(difluoromethoxy)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(difluoromethoxy)-4-iodo-, methyl ester
• Methyl 3-(difluoromethoxy)-4-iodobenzoate
• methyl 3-(difluoromethoxy)-4-iodobenzoate

• Inchi： 1S/C9H7F2IO3/c1-14-8(13)5-2-3-6(12)7(4-5)15-9(10)11/h2-4,9H,1H3
• InChI Key： IFFZBPZURIWOGR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(I)C(OC(F)F)=C1

Additional information on methyl 3-(difluoromethoxy)-4-iodobenzoate

Methyl 3-(difluoromethoxy)-4-iodobenzoate: A Comprehensive Overview

Methyl 3-(difluoromethoxy)-4-iodobenzoate, also known by its CAS registry number 213851-41-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a difluoromethoxy substituent, and an iodine atom. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of methyl 3-(difluoromethoxy)-4-iodobenzoate typically involves multi-step reactions, often starting from substituted aromatic compounds. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the iodine substituent at the para position of the benzene ring, a critical step in constructing this compound.

One of the most promising applications of methyl 3-(difluoromethoxy)-4-iodobenzoate lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of the iodine atom facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups. This versatility has made it a key building block in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have also highlighted the potential of methyl 3-(difluoromethoxy)-4-iodobenzoate in materials science. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. For example, researchers have investigated its ability to act as an electron transport layer in organic photovoltaic cells, demonstrating improved charge transport efficiency compared to traditional materials.

In terms of toxicity and environmental impact, preliminary studies suggest that methyl 3-(difluoromethoxy)-4-iodobenzoate exhibits low acute toxicity when handled under standard laboratory conditions. However, further research is required to fully understand its long-term effects on human health and ecosystems. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound development, and efforts are underway to optimize the synthesis and application of this compound to minimize its environmental footprint.

The global demand for methyl 3-(difluoromethoxy)-4-iodobenzoate is driven by its versatility across multiple industries. Market analysis indicates steady growth in its application as a specialty chemical, particularly in pharmaceuticals and advanced materials. Key players in the industry are investing heavily in R&D to explore new applications and improve production processes.

In conclusion, methyl 3-(difluoromethoxy)-4-iodobenzoate (CAS No. 213851-41-8) stands out as a critical compound with wide-ranging applications across synthetic chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements continue to emerge, this compound is poised to play an even more significant role in shaping future innovations.